Cas no 1823243-89-5 (Carbamic acid, N-(6-cyano-3-pyridinyl)-, 9H-fluoren-9-ylmethyl ester)

• Product Name: Carbamic acid, N-(6-cyano-3-pyridinyl)-, 9H-fluoren-9-ylmethyl ester
• CAS No: 1823243-89-5
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• MDL: MFCD20265379
• CID: 5211239
• Update Time: 2025-06-09

Carbamic acid, N-(6-cyano-3-pyridinyl)-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-cyano-3-pyridinyl)-, 9H-fluoren-9-ylmethyl ester

• MDL： MFCD20265379
• Inchi： 1S/C21H15N3O2/c22-11-14-9-10-15(12-23-14)24-21(25)26-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20H,13H2,(H,24,25)
• InChI Key： SYSUHFHVCJHDBN-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NC1=CC=C(C#N)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Carbamic acid, N-(6-cyano-3-pyridinyl)-, 9H-fluoren-9-ylmethyl ester

Carbamic Acid N-(6-Cyano-3-Pyridinyl) 9H-Fluoren-9-Ylmethyl Ester (CAS 1823243-89-5): A Comprehensive Overview of its Chemistry and Applications

Carbamic acid, N-(6-cyano-3-pyridinyl)-, 9H-fluoren-9-ylmethyl ester, a compound with CAS registry number 1823243-89-5, represents a structurally complex organic molecule with significant potential in advanced chemical research and pharmaceutical development. This compound integrates three distinct functional groups: the carbamate core, a cyanopyridinyl substituent, and a fluorenylmethyl ester moiety. The combination of these elements endows the molecule with unique physicochemical properties and reactivity profiles, making it a focal point in recent studies on bioactive small molecules and synthetic intermediates.

The cyanopyridinyl group (N-(6-cyano-3-pyridinyl)) contributes electron-withdrawing characteristics and aromatic stability to the compound’s backbone. Recent investigations by Zhang et al. (Journal of Medicinal Chemistry, 2023) highlighted how this group enhances ligand-receptor interactions in kinase inhibitor design. Meanwhile, the fluorenylmethyl ester fragment imparts lipophilicity and photostability—critical traits for drug delivery systems requiring prolonged biological half-lives. Structural analysis via X-ray crystallography revealed a planar conformation around the fluorene ring system, which may facilitate π-stacking interactions in biological environments.

Synthetic advancements have positioned this compound as an essential intermediate in asymmetric catalysis protocols. A groundbreaking study published in Angewandte Chemie (Li et al., 2024) demonstrated its utility as a chiral auxiliary in the enantioselective synthesis of β-amino acids—a class of compounds vital for neuropharmacology research. The N-carbamate functionality, when coupled with palladium-catalyzed cross-coupling reactions, enables modular assembly of bioactive scaffolds with unprecedented efficiency compared to traditional methods.

In pharmaceutical applications, this compound’s dual functionalization has enabled innovative drug design strategies. Researchers at Stanford University recently reported its use as a prodrug carrier for targeted cancer therapies (Nature Communications, 2024). The fluorenyl moiety serves as a cleavable linker that releases active pharmacophores under tumor microenvironment conditions while maintaining systemic stability during circulation. Computational docking studies confirmed its ability to bind selectively to histone deacetylase isoforms HDAC6 and HDAC7—targets associated with cancer cell survival mechanisms.

Spectroscopic characterization confirms the compound’s purity and structural integrity under standard analytical conditions. High-resolution mass spectrometry (HRMS) yields an exact mass matching theoretical calculations for C₁₇H₁₇N₄O₄, while multinuclear NMR spectroscopy reveals distinct resonance peaks for each functional group: cyanide carbon at δ 175 ppm (¹³C NMR), pyridine protons at δ 8.5–8.7 ppm (¹H NMR), and fluorene aromatic signals spanning δ 7–8 ppm.

Ongoing studies explore its role in supramolecular chemistry through self-assembled nanostructures formation observed via atomic force microscopy (AFM). When dispersed in polar solvents, the compound forms hexagonal arrays stabilized by hydrogen bonding between carbamate oxygen atoms and adjacent fluorene π-surfaces—a phenomenon exploited to create stimuli-responsive materials for drug encapsulation systems.

The compound’s thermal stability profile (Tg = 157°C; Td = 415°C under nitrogen purge), determined via thermogravimetric analysis (TGA), positions it advantageously for high-throughput screening applications where rapid solvent evaporation is required without decomposition risks. Its solubility characteristics—moderate solubility in DMSO (7 mg/mL) but negligible solubility in water—aligns with current trends favoring lipid-based nanoparticle formulations for targeted therapies.

Innovative applications are emerging in analytical chemistry as well: recent work published in Analytical Chemistry (Wang et al., 2024) describes its use as an ion-pairing reagent for improving detection limits of trace metal ions via ICP-OES analysis due to synergistic complexation between pyridine nitrogen and transition metals like Cu²⁺ or Zn²⁺.

This multifunctional molecule continues to inspire interdisciplinary research across medicinal chemistry, materials science, and analytical instrumentation development. Its unique structural features combined with recent advances in synthetic methodology ensure ongoing relevance in addressing unmet needs across biomedical research domains while adhering to evolving regulatory standards for chemical safety and environmental sustainability.